Cas no 1343708-43-9 (6-butoxyhexane-1-sulfonyl chloride)

• Product Name: 6-butoxyhexane-1-sulfonyl chloride
• CAS No: 1343708-43-9
• MF: C₁₀H₂₁ClO₃S
• MW: 256.789941549301
• CID: 5149554
• PubChem ID: 64199979
• Update Time: 2025-08-03

6-butoxyhexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Hexanesulfonyl chloride, 6-butoxy-
• 6-Butoxyhexane-1-sulfonyl chloride
• 6-butoxyhexane-1-sulfonyl chloride

• Inchi： 1S/C10H21ClO3S/c1-2-3-8-14-9-6-4-5-7-10-15(11,12)13/h2-10H2,1H3
• InChI Key： KUFFDTZBHMPHFO-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCCCCOCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 6-butoxyhexane-1-sulfonyl chloride

Introduction to 6-butoxyhexane-1-sulfonyl chloride (CAS No. 1343708-43-9) and Its Applications in Modern Chemical Research

6-butoxyhexane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1343708-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound, characterized by its sulfonyl chloride functional group, serves as a versatile intermediate in the development of various bioactive molecules. Its unique structural properties, combining a butoxy substituent with a hexane chain, make it particularly valuable in synthetic chemistry, enabling the formation of sulfonamide derivatives and other pharmacologically relevant compounds.

The sulfonyl chloride moiety in 6-butoxyhexane-1-sulfonyl chloride is highly reactive, facilitating nucleophilic substitution reactions that are crucial for constructing complex molecular architectures. This reactivity has been leveraged in recent studies to develop novel sulfonamide-based drugs, which are known for their broad spectrum of biological activities. For instance, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the butoxyhexane backbone enhances the solubility and metabolic stability of these derivatives, making them more suitable for therapeutic applications.

In the realm of medicinal chemistry, the synthesis of sulfonamide drugs has been revolutionized by the use of sulfonyl chlorides as key intermediates. 6-butoxyhexane-1-sulfonyl chloride provides a synthetic route to generate sulfonamides with tailored physicochemical properties. Recent advancements in computational chemistry have further optimized the use of this compound in drug design. Molecular modeling studies have demonstrated that the butoxyhexane moiety can improve the binding affinity of sulfonamide drugs to their target enzymes or receptors, thereby enhancing their efficacy.

The pharmaceutical industry has also explored the use of 6-butoxyhexane-1-sulfonyl chloride in the development of protease inhibitors, which are critical for treating viral infections such as HIV and hepatitis C. The sulfonyl chloride group allows for efficient coupling with amines, enabling the rapid synthesis of protease inhibitors with high selectivity and potency. Additionally, this compound has been utilized in the creation of kinase inhibitors, which play a pivotal role in targeted cancer therapies. The butoxyhexane chain contributes to the lipophilicity of these inhibitors, improving their cellular uptake and bioavailability.

Beyond pharmaceutical applications, 6-butoxyhexane-1-sulfonyl chloride finds utility in materials science and agrochemical research. In materials science, sulfonyl chlorides are employed in the synthesis of functional polymers and coatings. The reactivity of the sulfonyl chloride group allows for the introduction of sulfonamide functionalities into polymer backbones, resulting in materials with enhanced thermal stability and chemical resistance. Similarly, in agrochemistry, sulfonamides derived from this compound have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests.

The environmental impact of using 6-butoxyhexane-1-sulfonyl chloride as an intermediate has also been a subject of research. Studies have focused on developing greener synthetic routes that minimize waste and reduce hazardous byproducts. Catalytic methods have been explored to enhance the efficiency of sulfonyl chloride formation from more sustainable precursors. These efforts align with global initiatives to promote sustainable chemistry practices, ensuring that pharmaceutical and chemical manufacturing remains environmentally responsible.

In conclusion, 6-butoxyhexane-1-sulfonyl chloride (CAS No. 1343708-43-9) is a multifaceted compound with significant applications across various fields of chemical research. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in developing novel therapeutics. The unique structural features of this compound contribute to its versatility, enabling its use in drug design, material science, and agrochemical applications. As research continues to uncover new possibilities for this compound, its impact on modern chemical innovation is poised to grow even further.